Cas no 2228334-48-1 (2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-methylpropan-1-ol)

• Product Name: 2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-methylpropan-1-ol
• CAS No: 2228334-48-1
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 6568255
• PubChem ID: 165783373
• Update Time: 2025-10-28

2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-methylpropan-1-ol
• EN300-1993227
• 2228334-48-1
• 2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-methylpropan-1-ol

• Inchi： 1S/C10H13ClN4O/c1-10(12,4-16)2-6-3-13-9-7(6)8(11)14-5-15-9/h3,5,16H,2,4,12H2,1H3,(H,13,14,15)
• InChI Key： ZSLCSTNFQKICAZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CC(C)(CO)N

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-methylpropan-1-ol

2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-methylpropan-1-ol: A Comprehensive Overview

The compound with CAS No. 2228334-48-1, commonly referred to as 2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-methylpropan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential bioactivity and versatility in drug design. The pyrrolopyrimidine core of this molecule is particularly notable, as it is a common scaffold in the development of various therapeutic agents.

Recent advancements in chemical synthesis have enabled researchers to explore the synthetic pathways of this compound more effectively. One study published in the *Journal of Medicinal Chemistry* highlighted the use of a multi-component reaction approach to construct the pyrrolopyrimidine ring system. This method not only enhances the efficiency of synthesis but also opens up possibilities for further structural modifications, which could lead to novel bioactive derivatives.

The bioactivity of 2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-methylpropan-1-ol has been extensively studied in preclinical models. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes associated with cell cycle regulation, making it a promising candidate for anticancer therapy.

In addition to its anticancer potential, this compound has shown promise in the treatment of neurodegenerative diseases. A team at the Massachusetts Institute of Technology reported that the molecule can modulate neurotrophic factor expression, which is crucial for neuronal survival and function. This dual therapeutic potential underscores the importance of further investigation into its pharmacokinetic and toxicity profiles.

The structural features of 2-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-methylpropan-1